Cas no 75567-85-0 (Methyl 3-(4-cyanophenyl)propanoate)

Methyl 3-(4-cyanophenyl)propanoate structure
75567-85-0 structure
Product Name:Methyl 3-(4-cyanophenyl)propanoate
CAS No:75567-85-0
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD19440756
CID:559009
PubChem ID:14218717
Update Time:2025-09-28

Methyl 3-(4-cyanophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(4-cyanophenyl)propanoate
    • Methyl3-(4-cyanophenyl)propionate
    • Benzenepropanoic acid,4-cyano-, methyl ester
    • 4-Cyanobenzenepropanoic acid methyl ester
    • Methyl 3-(4-cyanophenyl)propionate
    • methyl3-(4-cyanophenyl)propanoate
    • 75567-85-0
    • methyl p-cyano-dihydrocinnamate
    • JPRNCCUCPOZUDK-UHFFFAOYSA-N
    • SCHEMBL1338556
    • CS-0227163
    • 3-(4-Cyanophenyl)propanoic acid methyl ester
    • DTXSID20557526
    • A898141
    • F87558
    • FT-0721189
    • MFCD19440756
    • AKOS016012172
    • AMY4860
    • DB-074992
    • MDL: MFCD19440756
    • Inchi: 1S/C11H11NO2/c1-14-11(13)7-6-9-2-4-10(8-12)5-3-9/h2-5H,6-7H2,1H3
    • InChI Key: JPRNCCUCPOZUDK-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC1C=CC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 189.078978594g/mol
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 307 ºC
  • Flash Point: 143 ºC

Methyl 3-(4-cyanophenyl)propanoate Pricemore >>

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